Cas no 1396872-46-0 (N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide)
N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide
- N-(1-phenylethyl)-2-(thiophene-3-carbonylamino)-1,3-oxazole-4-carboxamide
- 1396872-46-0
- N-(1-phenylethyl)-2-(thiophene-3-carboxamido)oxazole-4-carboxamide
- AKOS024537473
- F6196-0073
- VU0535986-1
-
- Inchi: 1S/C17H15N3O3S/c1-11(12-5-3-2-4-6-12)18-16(22)14-9-23-17(19-14)20-15(21)13-7-8-24-10-13/h2-11H,1H3,(H,18,22)(H,19,20,21)
- InChI Key: FROUVBWMIAPVSW-UHFFFAOYSA-N
- SMILES: O1C=C(C(NC(C2=CC=CC=C2)C)=O)N=C1NC(C1C=CSC=1)=O
Computed Properties
- Exact Mass: 341.08341252g/mol
- Monoisotopic Mass: 341.08341252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 113Ų
N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6196-0073-2μmol |
N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide |
1396872-46-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0073-5μmol |
N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide |
1396872-46-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0073-10μmol |
N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide |
1396872-46-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0073-20μmol |
N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide |
1396872-46-0 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0073-1mg |
N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide |
1396872-46-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0073-2mg |
N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide |
1396872-46-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0073-3mg |
N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide |
1396872-46-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0073-4mg |
N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide |
1396872-46-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0073-5mg |
N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide |
1396872-46-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0073-10mg |
N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide |
1396872-46-0 | 10mg |
$79.0 | 2023-09-09 |
N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide
Introduction to N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide (CAS No. 1396872-46-0)
N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1396872-46-0, represents a novel molecular entity with a unique structural framework that combines elements of heterocyclic chemistry and pharmacophoric design. The presence of multiple functional groups, including an amide linkage, a thiophene ring, and an oxazole core, positions this molecule as a promising candidate for further exploration in drug discovery and therapeutic intervention.
The structural composition of N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide is characterized by its intricate interplay of electronic and steric effects. The thiophene moiety, known for its aromatic stability and biological relevance, contributes to the molecule's potential pharmacological activity. Additionally, the oxazole ring, a five-membered heterocycle with oxygen and nitrogen atoms, introduces polarity and hydrogen bonding capabilities, which are crucial for molecular recognition processes. The amide group at the 2-position serves as a key pharmacophore, facilitating interactions with biological targets such as enzymes and receptors.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The 1,3-oxazole scaffold has emerged as a particularly versatile platform due to its ability to modulate various biological pathways. Studies have demonstrated that oxazole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of additional functional groups into this scaffold can further enhance its pharmacological profile.
The phenylethyl substituent at the nitrogen position of the amide group adds another layer of complexity to the molecule. This aromatic alkyl group is known to influence both the solubility and bioavailability of pharmaceutical compounds. By tuning the electronic properties of the phenyl ring through substituents or conformational adjustments, researchers can fine-tune the interaction between the molecule and its biological target. This flexibility makes N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide an attractive candidate for structure-based drug design.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been employed to predict the binding affinity and mode of interaction between N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide and various biological targets. These studies have revealed promising interactions with enzymes involved in cancer progression and inflammatory responses. The ability to predict such interactions computationally significantly accelerates the drug discovery process.
The synthesis of N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide presents unique challenges due to its complex structural features. Multi-step synthetic routes involving condensation reactions, cyclization processes, and functional group transformations are typically employed to construct the desired molecular framework. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, paving the way for further biological evaluation.
In vitro studies have begun to uncover the potential therapeutic applications of N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide. Initial experiments have shown inhibitory effects on key enzymes implicated in diseases such as cancer and inflammation. The compound's ability to modulate these enzymatic pathways suggests its utility as a lead compound for developing novel therapeutics. Additionally, its structural features may allow it to interact with specific protein targets that are difficult to address with existing drugs.
The development of new pharmaceutical agents relies heavily on understanding their metabolic fate within biological systems. Preliminary studies on the metabolism of N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide have provided insights into its potential degradation pathways. These findings are crucial for optimizing dosing regimens and minimizing side effects in future clinical applications. Metabolomic approaches combined with mass spectrometry have been instrumental in characterizing these metabolic processes.
The future direction of research on N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide includes both in vitro and in vivo investigations. Preclinical studies are necessary to evaluate its safety profile and efficacy in animal models before human trials can be initiated. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating laboratory findings into viable therapeutic options.
The broader significance of this compound lies in its contribution to the growing library of heterocyclic derivatives with potential medical applications. As our understanding of disease mechanisms advances, so does our capacity to design molecules that can modulate these processes effectively. The structural diversity inherent in compounds like N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide offers a rich foundation for innovation in drug discovery.
1396872-46-0 (N-(1-phenylethyl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)